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Compound of Interest

Compound Name: Triethylenephosphoramide

Cat. No.: B10853437

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, properties, synthesis,
and biological activity of triethylenephosphoramide (TEPA), a significant compound in the
fields of pharmacology and organic chemistry.

Chemical Structure and Properties

Triethylenephosphoramide, with the chemical formula CeH12N3OP, is an organophosphorus
compound characterized by a central phosphorus atom double-bonded to an oxygen atom and
single-bonded to three aziridine rings.[1][2][3] Its IUPAC name is 1-[bis(aziridin-1-
yl)phosphoryl]aziridine.[1]

Key ldentifiers and Properties:
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Property Value Source
Molecular Formula CeH12N30P [11[3]
Molecular Weight 173.15 g/mol [1]

CAS Number 545-55-1 [1][3]
Appearance Colorless crystalline solid [1]
Melting Point 41 °C [4]
Boiling Point 90-91 °C at 23 mmHg [1]
Solubility Soluble in water, alcohol, and )

ether

Structural Data (Predicted):

No experimentally determined crystal structure for triethylenephosphoramide is publicly
available. The following bond lengths and angles are predicted based on computational
modeling and are provided for informational purposes.

Bond Predicted Length (A)
P=0 1.48
P-N 1.66
N-C (aziridine) 1.47
C-C (aziridine) 1.48
C-H 1.09
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Angle Predicted Angle (°)
O=P-N 114

N-P-N 104

P-N-C (aziridine) 118

C-N-C (aziridine) 60

Mechanism of Action: DNA Alkylation

TEPA functions as an alkylating agent, a class of compounds that covalently attach an alkyl
group to DNA. This action is central to its utility as an antineoplastic agent and an insect
chemosterilant. The mechanism proceeds through the in vivo generation of a highly reactive
aziridinium ion. This intermediate then acts as an electrophile, attacking nucleophilic sites on
DNA bases, primarily the N7 position of guanine. This process can lead to DNA cross-linking,
strand breaks, and ultimately, inhibition of DNA replication and transcription, inducing apoptosis

in rapidly dividing cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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